![molecular formula C14H20N2O3S B5562915 1-{4-[(4-acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]-2-thienyl}ethanone](/img/structure/B5562915.png)
1-{4-[(4-acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]-2-thienyl}ethanone
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Overview
Description
The synthesis and study of complex organic molecules like “1-{4-[(4-acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]-2-thienyl}ethanone” involve detailed chemical synthesis methodologies, molecular structure elucidation, and understanding their physical and chemical properties. Such compounds are of interest in various fields of chemistry and pharmacology due to their potential biological activities and applications in material science.
Synthesis Analysis
Synthesis of complex molecules typically involves multi-step reactions, starting from simpler precursors. For example, Liszkiewicz et al. (2002) demonstrated the synthesis of 1-Phenyl-2-(4-aryl-1,3,4,5-tetrahydropyrido[2,3-b][1,4]diazepin-2-ylidene)ethanone, which shares structural similarities with our compound of interest, through a reaction of 2,3-diaminopyridine with benzoylacetone, followed by treatment with aromatic aldehydes (Liszkiewicz, 2002).
Molecular Structure Analysis
The molecular structure is crucial for understanding the reactivity and properties of a compound. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly employed. For instance, the structure of related diazepine compounds was determined using NMR spectra and X-ray diffraction, revealing the configuration and conformation of the molecules (Liu et al., 2005).
Chemical Reactions and Properties
Understanding the chemical reactivity and interaction of molecules like “1-{4-[(4-acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]-2-thienyl}ethanone” with other chemical entities is essential. Studies on similar compounds show a range of reactions, including condensations, cyclizations, and substitutions, which are critical for modifying the molecule or synthesizing derivatives with potential biological activities (Gomaa, 2011).
Scientific Research Applications
Anti-inflammatory and Antimicrobial Activities
1-{4-[(4-acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]-2-thienyl}ethanone and its derivatives have been explored for their potential anti-inflammatory and antimicrobial activities. For example, research on substituted thienochromene derivatives, which share structural similarities with the compound of interest, has demonstrated significant anti-inflammatory properties. These findings suggest the potential for compounds like 1-{4-[(4-acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]-2-thienyl}ethanone to be used in the development of new anti-inflammatory drugs. Additionally, some derivatives have shown antimicrobial activity, indicating their potential use in fighting bacterial infections (Ouf, Sakran, & Amr, 2015).
Synthesis and Spectral Analysis
The compound's synthesis involves complex chemical reactions, often starting from simpler molecules to achieve the desired complex structure. The spectral analysis, including NMR, IR, and mass spectrometry, plays a crucial role in confirming the structure of synthesized compounds. For instance, the synthesis and spectral analysis of related compounds provide insights into the chemical properties and potential applications of 1-{4-[(4-acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]-2-thienyl}ethanone in various fields, including material science and pharmacology (Gomaa, 2011).
Anticancer and QSAR Studies
The exploration of anticancer properties and quantitative structure-activity relationship (QSAR) studies represent another significant area of research for compounds like 1-{4-[(4-acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]-2-thienyl}ethanone. These studies help in understanding the molecular basis of the compound's activity against cancer cells and can guide the design of more effective anticancer drugs. The findings from such studies are crucial for the development of new therapies to treat various types of cancer (Verma et al., 2015).
Antiviral Activity
Research on the antiviral activity of related compounds provides valuable insights into the potential of 1-{4-[(4-acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]-2-thienyl}ethanone to be used as a basis for developing new antiviral drugs. Such studies are particularly relevant in the context of emerging viral diseases and the ongoing need for novel antiviral agents (Attaby et al., 2006).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[4-[(4-acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]thiophen-2-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3S/c1-10(17)14-5-12(9-20-14)6-15-3-4-16(11(2)18)8-13(19)7-15/h5,9,13,19H,3-4,6-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYYJJMJLEUGLNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CS1)CN2CCN(CC(C2)O)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{4-[(4-Acetyl-6-hydroxy-1,4-diazepan-1-yl)methyl]-2-thienyl}ethanone |
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